molecular formula C19H21N3O2S B269109 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide

3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide

Cat. No. B269109
M. Wt: 355.5 g/mol
InChI Key: JTBMMSFSSBTHLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide, also known as PPACP, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of various diseases. PPACP has shown promising results in preclinical studies and has the potential to be used as a drug candidate in the future.

Mechanism of Action

3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide inhibits the activity of specific enzymes and proteins by binding to their active sites. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide also inhibits the activity of proteins such as heat shock protein 90 (HSP90), which is involved in the progression of cancer.
Biochemical and Physiological Effects:
3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory mediators such as prostaglandins. 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide has also been shown to induce apoptosis, which is programmed cell death, in cancer cells. Additionally, 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide has been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide has also been shown to have high selectivity and potency for its target enzymes and proteins. However, one limitation of 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide is that it may not be suitable for use in vivo due to its low bioavailability and rapid metabolism.

Future Directions

There are several future directions for research on 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide. One area of research is to develop more potent and selective inhibitors based on the structure of 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide. Another area of research is to explore the potential use of 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide in drug delivery systems and as a diagnostic tool for various diseases. Additionally, further studies are needed to determine the safety and efficacy of 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide in vivo and its potential as a drug candidate for the treatment of various diseases.

Synthesis Methods

3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method involves the use of propanoyl chloride, 3-aminophenylpropanoic acid, and thiourea as starting materials. The reaction is carried out under controlled conditions, and the product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide has been extensively studied for its potential therapeutic applications. It has been shown to have inhibitory effects on various enzymes and proteins that are involved in the progression of diseases such as cancer, inflammation, and neurodegenerative disorders. 3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide has also been studied for its potential use in drug delivery systems and as a diagnostic tool for various diseases.

properties

Product Name

3-phenyl-N-{3-[(propanoylcarbamothioyl)amino]phenyl}propanamide

Molecular Formula

C19H21N3O2S

Molecular Weight

355.5 g/mol

IUPAC Name

3-phenyl-N-[3-(propanoylcarbamothioylamino)phenyl]propanamide

InChI

InChI=1S/C19H21N3O2S/c1-2-17(23)22-19(25)21-16-10-6-9-15(13-16)20-18(24)12-11-14-7-4-3-5-8-14/h3-10,13H,2,11-12H2,1H3,(H,20,24)(H2,21,22,23,25)

InChI Key

JTBMMSFSSBTHLH-UHFFFAOYSA-N

SMILES

CCC(=O)NC(=S)NC1=CC=CC(=C1)NC(=O)CCC2=CC=CC=C2

Canonical SMILES

CCC(=O)NC(=S)NC1=CC=CC(=C1)NC(=O)CCC2=CC=CC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.